molecular formula C12H9BF2O3 B8391857 4'-Hydroxy-2,3-difluorobiphenyl-4-boronic acid

4'-Hydroxy-2,3-difluorobiphenyl-4-boronic acid

Cat. No.: B8391857
M. Wt: 250.01 g/mol
InChI Key: JANYCDIFCMIEKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4'-Hydroxy-2,3-difluorobiphenyl-4-boronic acid is a useful research compound. Its molecular formula is C12H9BF2O3 and its molecular weight is 250.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9BF2O3

Molecular Weight

250.01 g/mol

IUPAC Name

[2,3-difluoro-4-(4-hydroxyphenyl)phenyl]boronic acid

InChI

InChI=1S/C12H9BF2O3/c14-11-9(7-1-3-8(16)4-2-7)5-6-10(12(11)15)13(17)18/h1-6,16-18H

InChI Key

JANYCDIFCMIEKE-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C(=C(C=C1)C2=CC=C(C=C2)O)F)F)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

27.0 g (79.4 mmol) of 4′-benzyloxy-2,3-difluorobiphenyl-4-boronic acid are hydrogenated to completion on palladium/active carbon catalyst in THF. The catalyst is filtered off, and the solvent is removed in vacuo. The crude product is heated to 80° C. with 110 ml of toluene/ethyl acetate (10:1) with stirring and filtered off with suction after cooling, giving 4′-hydroxy-2,3-difluorobiphenyl-4-boronic acid as a colourless solid, which is employed in the next step without further purification.
Name
4′-benzyloxy-2,3-difluorobiphenyl-4-boronic acid
Quantity
27 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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